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Compound of Interest

Bis(benzoato)bis(cyclopentadienyl!
Compound Name:
)vanad

Cat. No. B1143600

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide addresses the structural and synthetic aspects of
bis(benzoato)bis(cyclopentadienyl)vanadium and its derivatives. While a definitive single-
crystal X-ray structure for bis(benzoato)bis(cyclopentadienyl)vanadium is not available in
the current body of scientific literature, this document provides a comprehensive overview
based on a closely related and structurally characterized analogue:
bis(trifluoroacetato)bis(methyl-cyclopentadienyl)vanadium(lV). The synthesis of the benzoate-
containing compound is also detailed.

Structural Analysis of a Homologous Compound:
Bis(trifluoroacetato)bis(methyl-
cyclopentadienyl)vanadium(lV)

The crystal structure of bis(trifluoroacetato)bis(methyl-cyclopentadienyl)vanadium(IV),
((CsH4aCHs)2V(OOCCFs3)z2), serves as the most pertinent available model for understanding the
likely molecular geometry of the bis(benzoato) analogue. The trifluoroacetate complex has
been synthesized and its structure determined by single-crystal X-ray diffraction analysis.[1][2]
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The molecule exhibits a pseudo-tetrahedral or "bent metallocene” geometry, which is
characteristic of d* vanadocene complexes.[1][2] The central vanadium(IV) atom is coordinated
by the centroids of the two methyl-cyclopentadienyl rings and by two oxygen atoms from the
monodentate trifluoroacetate ligands.

The following table summarizes the key crystallographic data for bis(trifluoroacetato)bis(methyl-
cyclopentadienyl)vanadium(1V).[1][2]

Parameter Value
Chemical Formula Ci16H14F604V
Formula Weight 463.22 g/mol
Crystal System Monoclinic
Space Group P2i/c

a (A) 14.281(3)

b (A) 10.027(2)

c (A 12.656(3)

B () 99.13(3)
Volume (A3) 1789.2(7)

Z 4

Calculated Density (g/cm3) 1.719
R-factor (%) 4.63

Selected Bond Lengths and Angles for (CsH4CH3)2V(OOCCFs3)2
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Bond/Angle Length (A) I Angle (°)
V-0O(1) 1.979(2)

V-0(3) 1.983(2)
VV-Cp(centroid)1 2.025

VV-Cp(centroid)2 2.030

O(1)-V-0(3) 83.13(9)
Cp(centroid)1-V—Cp(centroid)2 134.8

Experimental Protocols

The following section details the synthetic procedure for bis(benzoato)bis(methyl-
cyclopentadienyl)vanadium(lV), as reported in the literature.[1][2]

Starting Materials:

1,1'-Dimethylvanadocene dichloride ((CsH4CHs)2VCI2)

Benzoic acid (CeHsCOOH)

Water (Hz20)

Dichloromethane (CH2Clz2)

Procedure:

A solution of 1,1'-dimethylvanadocene dichloride (1 mmol) in 100 ml of water is prepared.

To this solution, benzoic acid (2 mmol) is added.

The resulting reaction mixture is stirred for 24 hours.

Following the reaction period, the aqueous solution is extracted with dichloromethane (3 x 50
ml).
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e The combined organic phases are dried over anhydrous magnesium sulfate.
e The solvent is removed under reduced pressure (in vacuo).
e The crude product is recrystallized from dichloromethane to yield the final product.

Visualization of Experimental Workflow

The following diagram illustrates the synthesis and purification process for
bis(benzoato)bis(methyl-cyclopentadienyl)vanadium(lV).

Start Materials:
(CsHaCH3)2VClz in H20
Benzoic Acid

Solvent Removal:
In Vacuo

Recrystallization:
Dichloromethane

Extraction:
Dichloromethane

Reaction:
Stir for 24h

Final Product:
(CsHaCHs3)2V/(02CCeHs)2

Drying:
Anhydrous MgSOa

Click to download full resolution via product page

Synthesis and purification workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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